Cas no 1806903-40-1 (3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid)

3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid is a versatile pyridine-based intermediate with applications in pharmaceutical and agrochemical synthesis. Its structure features reactive sites, including chloro, chloromethyl, and difluoromethyl substituents, enabling selective functionalization for the development of bioactive compounds. The carboxylic acid moiety further enhances its utility as a building block for amide or ester formation. This compound is particularly valuable in the design of herbicides, fungicides, and pharmaceuticals due to its ability to impart unique physicochemical properties to target molecules. Its stability under standard handling conditions and compatibility with common synthetic methodologies make it a practical choice for industrial and research applications.

3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid structure

1806903-40-1 structure

Product Name:3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid

CAS No:1806903-40-1

MF:C₈H₅Cl₂F₂NO₂

MW:256.033607244492

CID:4870936

Update Time:2025-10-17

3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid
- Inchi： 1S/C8H5Cl2F2NO2/c9-2-3-1-4(10)6(8(14)15)13-5(3)7(11)12/h1,7H,2H2,(H,14,15)
- InChI Key： YQQRGELLHLCWRO-UHFFFAOYSA-N
- SMILES： ClCC1=CC(=C(C(=O)O)N=C1C(F)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 243
XLogP3: 2.4
Topological Polar Surface Area: 50.2

3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029048460-250mg	3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid	1806903-40-1	97%	250mg	$1,008.00	2022-03-31
Alichem	A029048460-500mg	3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid	1806903-40-1	97%	500mg	$1,711.50	2022-03-31
Alichem	A029048460-1g	3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid	1806903-40-1	97%	1g	$3,099.20	2022-03-31

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Additional information on 3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid

Recent Advances in the Study of 3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid (CAS: 1806903-40-1)

The compound 3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid (CAS: 1806903-40-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine backbone and functional groups, has shown promising potential in various applications, including agrochemicals and pharmaceutical intermediates. Recent studies have focused on its synthesis, structural modifications, and biological activities, aiming to explore its full potential in drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a key intermediate in the synthesis of novel herbicides. The researchers demonstrated that the difluoromethyl and chloromethyl groups at the 5- and 6-positions of the pyridine ring significantly enhance the compound's reactivity, making it a versatile building block for further chemical transformations. The study also reported improved yields and purity levels in the synthesis process, addressing previous challenges in large-scale production.

In the pharmaceutical sector, 3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid has been investigated for its potential as a precursor in the development of kinase inhibitors. A recent preprint on bioRxiv detailed its use in the synthesis of small-molecule inhibitors targeting specific oncogenic kinases. The study utilized computational modeling and in vitro assays to demonstrate the compound's ability to form stable interactions with kinase active sites, suggesting its utility in designing next-generation anticancer agents.

Further research has explored the compound's metabolic stability and pharmacokinetic properties. A 2024 paper in Drug Metabolism and Disposition reported that the difluoromethyl group contributes to enhanced metabolic stability, reducing susceptibility to oxidative degradation in vivo. This finding is particularly relevant for drug development, as it suggests that derivatives of this compound may exhibit improved bioavailability and half-life in therapeutic applications.

Ongoing studies are also investigating the environmental impact and safety profile of 3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid, given its potential widespread use in agrochemicals. Preliminary results from ecotoxicological assessments indicate that while the compound exhibits moderate persistence in soil, its breakdown products show low toxicity to non-target organisms. These findings are critical for regulatory approvals and sustainable use in agricultural settings.

In conclusion, recent advancements in the study of 3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid (CAS: 1806903-40-1) underscore its multifaceted potential in both agrochemical and pharmaceutical applications. Future research directions may include further optimization of synthetic routes, exploration of additional biological targets, and comprehensive safety evaluations to facilitate its transition from laboratory research to commercial applications.